Cas no 1026428-49-8 (1-(2,2,2-trifluoroethyl)cyclopropylmethanamine)

• Product Name: 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine
• CAS No: 1026428-49-8
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 5914725
• PubChem ID: 10464519
• Update Time: 2025-05-20

1-(2,2,2-trifluoroethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine
• [1-(2,2,2-trifluoroethyl)cyclopropyl]methanamine
• 1026428-49-8
• EN300-1932467
• Cyclopropanemethanamine, 1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C6H10F3N/c7-6(8,9)3-5(4-10)1-2-5/h1-4,10H2
• InChI Key： NRRIFUIWZBGCNE-UHFFFAOYSA-N
• SMILES： C1(CC(F)(F)F)(CN)CC1

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 114.7±35.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine

Introduction to 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine (CAS No. 1026428-49-8)

1-(2,2,2-trifluoroethyl)cyclopropylmethanamine, identified by the chemical abstracts service number 1026428-49-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl backbone substituted with a 2,2,2-trifluoroethyl group and an amine functionality, exhibits unique structural and electronic properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine combines the rigidity of the cyclopropyl ring with the electron-withdrawing effect of the trifluoroethyl moiety. This combination can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of the amine group further enhances its potential as a pharmacophore, allowing for hydrogen bonding interactions and modifications to extend its biological activity.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoroethyl group in this molecule is particularly noteworthy for its ability to modulate pharmacokinetic properties. Studies have shown that fluorine substitution can significantly alter the electronic distribution within a molecule, leading to improved binding affinity and selectivity. This makes 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine a promising candidate for developing novel therapeutic agents.

Current research in medicinal chemistry increasingly focuses on designing molecules that can selectively target specific biological pathways. The unique structural features of 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine suggest potential applications in treating a variety of diseases. For instance, its ability to interact with amine-sensitive receptors or enzymes may make it useful in developing treatments for neurological disorders or inflammatory conditions. Additionally, the compound's stability under various physiological conditions could enhance its suitability for oral administration or long-term therapeutic use.

Advances in computational chemistry have also facilitated the design and optimization of molecules like 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions can guide experimental efforts, reducing the time and resources required to develop new drugs. By leveraging computational tools alongside traditional synthetic methods, scientists can accelerate the discovery process and bring novel treatments to patients more quickly.

The synthesis of 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and fluorous chemistry have enabled researchers to construct the desired framework efficiently. These innovations not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

Once synthesized, 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine can be subjected to rigorous biological testing to assess its potential therapeutic effects. In vitro assays can provide initial insights into its activity against specific targets, while animal models can offer more comprehensive evaluations of its efficacy and safety profiles. These studies are essential for determining whether this compound has the potential to progress into clinical trials and ultimately become a viable treatment option.

The role of fluorinated compounds in modern medicine cannot be overstated. The ability of fluorine atoms to influence molecular properties has led to numerous breakthroughs in drug development. By incorporating fluorine into molecules like 1-(2,2,2-trifluoroethyl)cyclopropylmethanamine, researchers can fine-tune their pharmacological characteristics to achieve desired outcomes. This underscores the importance of continued exploration in this area and highlights the potential of compounds like this one to contribute to future medical advancements.

In conclusion,1-(2,2,2-trifluoroethyl)cyclopropylmethanamine (CAS No. 1026428-49-8) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of fluorinated compounds grows，so does the promise they hold for addressing unmet medical needs。The continued exploration of such molecules will undoubtedly lead to new insights and innovations that benefit patients worldwide。